Cas no 35811-96-2 (1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol)

1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol structure
35811-96-2 structure
Product Name:1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol
CAS No:35811-96-2
MF:C12H18O2
MW:194.270123958588
CID:2665780
PubChem ID:566332
Update Time:2024-02-29

1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

    • 1,2-di(cyclopenten-1-yl)ethane-1,2-diol
    • 1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol
    • 1,2-Ethanediol, 1,2-di-1-cyclopenten-1-yl-
    • BNOIJVURKUXQQM-UHFFFAOYSA-N
    • 1,2-Di(1-cyclopentenyl)-1,2-ethanediol
    • 1,2-di-cyclopent-1-enyl-ethane-1,2-diol
    • 1,2-Di(1-cyclopenten-1-yl)-1,2-ethanediol #
    • Inchi: 1S/C12H18O2/c13-11(9-5-1-2-6-9)12(14)10-7-3-4-8-10/h5,7,11-14H,1-4,6,8H2
    • InChI Key: BNOIJVURKUXQQM-UHFFFAOYSA-N
    • SMILES: OC(C1=CCCC1)C(C1=CCCC1)O

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5
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